Cas no 73252-01-4 (4-Phenylazepane)

4-Phenylazepane is a heterocyclic organic compound featuring a seven-membered azepane ring substituted with a phenyl group. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid yet flexible ring system allows for diverse functionalization, enabling applications in the development of bioactive molecules, particularly as a scaffold for central nervous system (CNS) targeting compounds. The phenyl substitution enhances lipophilicity, potentially improving membrane permeability in drug design. With high purity and stability, 4-phenylazepane is suitable for use in medicinal chemistry research, offering a versatile building block for the exploration of novel therapeutic agents.

4-Phenylazepane structure

Product Name:4-Phenylazepane

CAS No:73252-01-4

MF:C₁₂H₁₇N

MW:175.270083189011

MDL:MFCD08060059

CID:59443

PubChem ID:436210

Update Time:2025-06-07

4-Phenylazepane Chemical and Physical Properties

Names and Identifiers

- 4-Phenylazepane
- 4-PHENYL-AZEPANE HCL
- hexahydro-4-phenyl-1H-Azepine
- 1H-Azepine,hexahydro-4-phenyl
- 4-phenylazepane(SALTDATA: HCl)
- 4-Phenylazepanehydrochloride
- 4-PHENYLHEXAMETHYLENEIMINE
- 4-Phenyl-azepane
- Z425362306
- FT-0768952
- BB 0260180
- VU0490385-1
- DTXSID00993988
- F2184-0219
- SCHEMBL2300489
- AS-47880
- 73252-01-4
- 1H-Azepine, hexahydro-4-phenyl-, (4S)-
- EN300-66433
- F16666
- Q4637194
- NSC400455
- J-515943
- SB38490
- 4-phenyl-perhydro-azepine
- AHKQOPMYYACTFC-UHFFFAOYSA-N
- MFCD08060059
- NSC 400455
- A837766
- AKOS009493114
- DB-013504
- MDL： MFCD08060059
- Inchi： 1S/C12H17N/c1-2-5-11(6-3-1)12-7-4-9-13-10-8-12/h1-3,5-6,12-13H,4,7-10H2
- InChI Key： AHKQOPMYYACTFC-UHFFFAOYSA-N
- SMILES： N1CCCC(C2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 211.11300
Monoisotopic Mass: 175.136
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12A^2
XLogP3: 2.4

Experimental Properties

Density: 0.95
Boiling Point: 279.3°C at 760 mmHg
Flash Point: 125.1°C
Refractive Index: 1.513
PSA: 12.03000
LogP: 3.67450

4-Phenylazepane Security Information

Hazard Category Code： 22-36-51/53
Hazardous Material Identification：

4-Phenylazepane Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Phenylazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM200458-5g	4-Phenylazepane	73252-01-4	95%	5g	$884	2021-06-09
Fluorochem	228093-1g	4-Phenylazepane	73252-01-4	95%	1g	￡125.00	2022-02-28
Fluorochem	228093-2.5g	4-Phenylazepane	73252-01-4	95%	2.5g	￡250.00	2022-02-28
Alichem	A019117398-1g	4-Phenylazepane	73252-01-4	95%	1g	$230.72	2023-09-01
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0214-1g	4-Phenyl-azepane	73252-01-4	98%	1g	831.08CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0214-5g	4-Phenyl-azepane	73252-01-4	98%	5g	3375.21CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0214-25g	4-Phenyl-azepane	73252-01-4	98%	25g	13483.87CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0214-500mg	4-Phenyl-azepane	73252-01-4	98%	500mg	746.28CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0214-250mg	4-Phenyl-azepane	73252-01-4	98%	250mg	661.47CNY	2021-05-08
Apollo Scientific	OR931026-250mg	4-Phenylazepane	73252-01-4	95%	250mg	£185.00	2025-02-21

4-Phenylazepane Suppliers

Amadis Chemical Company Limited

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(CAS:73252-01-4)4-Phenylazepane

Order Number:A837766

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:40

Price ($):732.0

Email:sales@amadischem.com

Product Official Link

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